Cas no 112945-52-5 (Synthetic Amorphous Silica)

• Product Name: Synthetic Amorphous Silica
• CAS No: 112945-52-5
• MF: O₂Si
• MW: 60.084300994873
• MDL: MFCD00011232
• CID: 62988
• Update Time: 2025-06-08

Synthetic Amorphous Silica Chemical and Physical Properties

Names and Identifiers

• SAND
• AEROSIL(TM) 200
• BAKER SILICA GEL
• CAB-OSIL M-5
• CAB-O-SIL(TM) M-5
• COLLOIDAL SILICA
• CRISTOBALITE
• DAVISIL(TM)
• DRYING PEARLS ORANGE
• IATROBEADS
• LICHROSORB(R) 60
• PHTHALOCYANINE IMMOBILIZED SILICA GEL
• POTASSIUM HYDROXIDE-IMPREGNATED SILICA GEL
• QUARTZ
• SILICA
• SILICA GEL
• SILICA GEL 100
• SILICA GEL 12-28 MESH
• SILICA GEL 30
• Silica,fumed
• SILICON DIOXIDE, amorphous
• Silicon dioxide,nanometer
• Synthetic Amorphous Silica
• CERAMIC CASCADE RING
• High Surface area Silica nanoparticles, Large, particle size ~900-1000 nm, surface area ~550 m2
• High Surface area silica nanoparticles, large, particle size ~900-1000 nm, surface area ~600 m2
• High Surface area Silica nanoparticles, Large, particle size ~900-1000 nm, surface area ~700 m2
• High Surface area silica nanoparticles, medium, particle size ~300-350 nm, surface area ~600 m2
• High Surface area silica nanoparticles, medium, particle size ~400-450 nm, surface area ~400 m2
• High Surface area Silica nanoparticles, small, particle size ~130-190 nm, surface area ~380 m2
• Silica,Silicic anhydride,Silicon dioxide amorphous
• Silicon dioxide
• Fumed Silicas
• ludox
• sg-67
• nyacol
• acticel
• aquafil
• nalcoag
• dicalite
• cataloid
• santocel
• Spherical Silica
• Dioxosilane
• Tridymite
• Diatomaceous earth
• Silicic anhydride
• Aerosil
• Infusorial earth
• KIESELGUHR
• Wessalon
• Glass
• Zorbax sil
• Silica, amorphous
• Crystalline silica
• Diatomaceous silica
• Cab-O-sil
• Silicondioxide
• Crystoballite
• Christensenite
• Silicon(IV) oxide
• QUARTZ (SIO2)
• Amorphous silica
• Sillikolloid
• Superfloss
• Porasil
• Flintshot
• Chalcedony
• Amethyst
• Vulkasil
• Sipernat
• Silikil
• Novaculit
• Nano fumed silica
• fumed

• MDL： MFCD00011232
• Inchi： 1S/O2Si/c1-3-2
• InChI Key： VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• SMILES： [Si](=O)=O

Computed Properties

• Exact Mass: 59.96680
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Density: 2.3 lb/cu.ft at 25 °C (bulk density)(lit.)
• Melting Point: >1600°C
• Boiling Point: 2230°C
• Refractive Index: n20/D 1.46(lit.)
• PSA: 34.14000
• LogP: -0.61840
• Solubility: Insoluble in water, acids and organic solvents.
• Sensitiveness: Sensitive to humidity

Synthetic Amorphous Silica Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R37: respiratory tract irritation.
• Safety Instruction： S24/25:Prevent skin and eye contact.
• RTECS：VV7310000
• TSCA：Yes
• Risk Phrases：R37

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds